Cas no 378750-35-7 (Imidazolone)

• Product Name: Imidazolone
• CAS No: 378750-35-7
• MF: C₃H₂N₂O
• MW: 82.0607800483704
• CID: 292330
• PubChem ID: 11819039
• Update Time: 2025-04-19

Imidazolone Chemical and Physical Properties

Names and Identifiers

• Imidazolone
• imidazol-2-one
• WZELXJBMMZFDDU-UHFFFAOYSA-N
• AKOS006285699
• 2H-Imidazol-2-one
• DTXSID50473664
• CHEBI:179531
• 378750-35-7

• Inchi： 1S/C3H2N2O/c6-3-4-1-2-5-3/h1-2H
• InChI Key： WZELXJBMMZFDDU-UHFFFAOYSA-N
• SMILES： O=C1N=CC=N1

Computed Properties

• Exact Mass: 82.01676
• Monoisotopic Mass: 82.016712692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds